Cas no 503300-35-4 (2,4-Dioxo-N-phenylpentanamide)
2,4-Dioxo-N-phenylpentanamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dioxo-N-phenylpentanamide
- 2,4-Dioxo-N-phenylpentamide
- 503300-35-4
- SCHEMBL9773047
- DTXSID80622981
-
- Inchi: 1S/C11H11NO3/c1-8(13)7-10(14)11(15)12-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,15)
- InChI Key: ASXCLNQAWIXZCB-UHFFFAOYSA-N
- SMILES: O=C(C(NC1C=CC=CC=1)=O)CC(C)=O
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.2Ų
2,4-Dioxo-N-phenylpentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118289-1g |
2,4-Dioxo-N-phenylpentanamide |
503300-35-4 | 95% | 1g |
$798.72 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736882-1g |
2,4-Dioxo-n-phenylpentanamide |
503300-35-4 | 98% | 1g |
¥8064.00 | 2024-05-11 | |
| Crysdot LLC | CD12067498-1g |
2,4-Dioxo-N-phenylpentanamide |
503300-35-4 | 95+% | 1g |
$947 | 2024-07-24 |
2,4-Dioxo-N-phenylpentanamide Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2,4-Dioxo-N-phenylpentanamide
Comprehensive Overview of 2,4-Dioxo-N-phenylpentanamide (CAS No. 503300-35-4): Properties, Applications, and Industry Insights
2,4-Dioxo-N-phenylpentanamide, identified by its CAS number 503300-35-4, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This molecule features a unique diketone structure combined with an N-phenyl amide moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Its molecular formula, C11H11NO3, and precise chemical properties have spurred interest in its potential for drug discovery and crop protection formulations.
Recent studies highlight the role of 2,4-Dioxo-N-phenylpentanamide in modulating enzymatic pathways, particularly those involving kinase inhibition. Researchers are exploring its derivatives for applications in metabolic disorder therapeutics, aligning with the growing demand for diabetes management solutions. The compound's structural adaptability allows for modifications that enhance bioavailability—a key focus area in modern pharmacokinetic optimization.
In agrochemical contexts, CAS 503300-35-4 demonstrates promise as a precursor for plant growth regulators. With increasing global emphasis on sustainable agriculture, its potential to develop low-environmental-impact formulations resonates with current green chemistry trends. Industry reports suggest its derivatives may improve stress tolerance in crops, addressing climate-change-related agricultural challenges.
The synthesis of 2,4-Dioxo-N-phenylpentanamide typically involves condensation reactions between phenylamine and diketone precursors under controlled conditions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent pharmaceutical-grade standards. Storage recommendations emphasize protection from UV degradation, with stability maintained at 2-8°C in amber glass containers.
Market analysts note rising demand for CAS 503300-35-4 in Asia-Pacific research hubs, driven by investments in precision medicine and bioactive intermediates. Regulatory compliance with REACH and FDA guidelines ensures its safe handling in industrial settings. Ongoing patent filings related to its crystal polymorphs indicate commercial potential for optimized formulation stability.
Future research directions may explore 2,4-Dioxo-N-phenylpentanamide's utility in bioconjugation techniques for targeted drug delivery, leveraging its reactive carbonyl groups. Collaborative studies between academia and industry aim to unlock its full potential while addressing scalability challenges in large-scale production—a critical factor for cost-effective manufacturing.
503300-35-4 (2,4-Dioxo-N-phenylpentanamide) Related Products
- 46114-86-7(2-oxo-N-phenylpropanamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)